2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(2-methoxybenzyl)acetamide

• IUPAC Name: 2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C20H18FN3O3/c1-27-18-5-3-2-4-15(18)12-22-19(25)13-24-20(26)11-10-17(23-24)14-6-8-16(21)9-7-14/h2-11H,12-13H2,1H3,(H,22,25)
• InChI Key: IWQLVIXLSHICLE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C20H18FN3O3
• Molecular Weight: 367.4 g/mol

Description

2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(2-methoxybenzyl)acetamide, also known as ML277, is a chemical compound that has shown potential as a therapeutic agent for treating certain diseases. This compound was discovered through a high-throughput screening process and has since been studied extensively for its mechanism of action and potential applications in scientific research.

Scientific Research Applications

Chemical Synthesis and Biological Activities

The compound 2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(2-methoxybenzyl)acetamide, due to its complex structure, is of interest in the field of chemical synthesis and the investigation of its biological activities. Research has focused on the synthesis of derivatives and analogs with potential biological activities, including antinociceptive, anticancer, anti-inflammatory, and analgesic properties.

• Antinociceptive Activity : Studies on derivatives of pyridazinone, a related compound, have revealed antinociceptive activities. These compounds have been found more potent than aspirin in modified Koster's Tests in mice, indicating potential for pain relief applications (Dogruer et al., 2000).

• Anticancer Potential : Novel syntheses of related compounds have been explored for their utility in anticancer applications. For example, the synthesis of novel pyrimidine and fused pyrimidine derivatives has been conducted, showcasing the structural diversity and potential for targeted anticancer activity (Ibrahim & Behbehani, 2014).

• Anti-inflammatory and Analgesic Activities : Derivatives of this compound have been synthesized and evaluated for their anti-inflammatory and analgesic activities. Some compounds exhibited significant anti-inflammatory activity and inhibited writhing in albino mice, suggesting their potential as non-steroidal anti-inflammatory drugs (NSAIDs) (Khalifa & Abdelbaky, 2008).

• Radical Scavenging Activity : Nitrogen-containing bromophenols isolated from marine red algae, structurally related to the compound , have demonstrated potent radical scavenging activities. These findings indicate the potential antioxidant properties of similar compounds, which could be beneficial in preventing oxidative stress-related diseases (Li et al., 2012).